Cas no 5456-68-8 (D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate)

• Product Name: D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate
• CAS No: 5456-68-8
• MF: C₁₈H₂₆O₁₁
• MW: 418.392446994781
• CID: 382529
• PubChem ID: 228557
• Update Time: 2025-04-19

D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate Chemical and Physical Properties

Names and Identifiers

• D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate
• (1,2,4,5-tetraacetyloxy-6-oxo-octan-3-yl) acetate
• penta-O-acetyl-keto-D-galacto-1,2-dideoxy- [3]octulose
• Penta-O-acetyl-keto-D-galacto-1,2-didesoxy-[3]octulose
• DTXSID50969799
• 5456-68-8
• NSC-21562
• 4,5,6,7,8-penta-o-acetyl-1,2-dideoxyoct-3-ulose
• NSC21562

• Inchi： 1S/C18H26O11/c1-7-14(24)16(27-11(4)21)18(29-13(6)23)17(28-12(5)22)15(26-10(3)20)8-25-9(2)19/h15-18H,7-8H2,1-6H3
• InChI Key： YLQNFPFELXONKJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(COC(C)=O)OC(C)=O)C(C(C(CC)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 418.14800
• Monoisotopic Mass: 418.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 496.6°Cat760mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.463
• PSA: 148.57000
• LogP: 0.25540